8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 8-chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C12H8ClN3/c13-10-7-4-8-16-11(14-15-12(10)16)9-5-2-1-3-6-9/h1-8H
• InChI Key: ASEIZQFWGZKAKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2C=CC=C3Cl
• Molecular Formula: C12H8ClN3
• DSSTOX Substance ID: DTXSID60577480
• Molecular Weight: 229.66 g/mol
• CAS RN: 135782-64-8

Description

8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine (CPTP) is an organic compound belonging to the triazolo[4,3-a]pyridine family. It is a colorless solid with a molecular weight of 212.6 g/mol. CPTP is a heterocyclic compound and is used in the synthesis of various pharmaceuticals and other organic compounds. It has been studied extensively in the scientific literature due to its potential applications in medicine, organic synthesis, and biochemistry.

Scientific Research Applications

8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine has been studied extensively in the scientific literature and has been found to have applications in a variety of scientific fields. It has been used in the synthesis of various pharmaceuticals and other organic compounds. It has also been studied for its potential applications in biochemistry and organic synthesis.

Mechanism of Action

Target of Action

It’s structurally similar to alprazolam and diazepam, which are known to interact with the gaba_a receptor . The GABA_A receptor is a type of neurotransmitter receptor known for its inhibitory effects on the central nervous system .

Mode of Action

Alprazolam and diazepam, for instance, enhance the effect of the neurotransmitter GABA at the GABA_A receptor, leading to increased inhibitory effects on neuronal excitability .

Biochemical Pathways

Given its structural similarity to benzodiazepines, it may influence the gabaergic system, which plays a crucial role in mood regulation, anxiety, and sleep .

Result of Action

Compounds that interact with the gaba_a receptor, like alprazolam and diazepam, typically result in decreased neuronal excitability, which can lead to effects such as sedation, muscle relaxation, and anxiolytic effects .

Advantages and Limitations for Lab Experiments

8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine has several advantages for laboratory experiments. It is a relatively simple compound to synthesize and is commercially available. It is also stable in solution and can be stored for long periods of time. However, 8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine can be toxic and should be handled with caution. It is also important to note that 8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine can interfere with the metabolism of drugs and other xenobiotics, so care should be taken when using it in experiments.

Future Directions

The potential applications of 8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine are still being explored. Future research could focus on the development of new synthetic methods for the production of 8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine. In addition, further studies could be conducted to explore the biochemical and physiological effects of 8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine. Finally, further research could be conducted to explore the potential toxic effects of 8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine and its potential interactions with drugs and other xenobiotics.

Synthesis Methods

8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine is synthesized by the reaction of 2-chloro-3-phenyl-1H-1,2,4-triazole with phosphorous oxychloride. The reaction is carried out in an inert atmosphere at a temperature of 80 °C. The reaction is complete in 3-4 hours and yields 8-Chloro-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine in a 95% yield.